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Compound of Interest

Compound Name: CCT-251921

Cat. No.: B606554 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of CCT-251921 in Dimethyl Sulfoxide (DMSO). CCT-251921 is a potent and

selective small-molecule inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and CDK19.[1][2][3]

Adherence to this protocol is crucial for ensuring the stability, and consistent performance of

the compound in downstream experimental assays.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of CCT-251921.
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Property Value

Molecular Formula C₂₁H₂₃ClN₆O[1][4]

Molecular Weight 410.9 g/mol [4][5]

Appearance White to off-white solid[4]

Purity >98%[1]

Solubility in DMSO
Up to 25 mg/mL (60.84 mM)[4]. Another source

suggests 15 mg/mL (36.51 mM)[5].

Storage (Powder) -20°C for up to 3 years.[5]

Storage (Stock Solution)

Aliquoted at -80°C for up to 2 years or -20°C for

up to 1 year.[4] Avoid repeated freeze-thaw

cycles.[4]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of CCT-251921 in DMSO.

2.1 Materials and Equipment

CCT-251921 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettors and sterile pipette tips

Vortex mixer

Water bath or heat block capable of reaching 60°C

Sonicator (optional, but recommended)[5]
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

2.2 Safety Precautions

CCT-251921 is a bioactive molecule. Handle with care and use appropriate PPE.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

2.3 Step-by-Step Procedure

Equilibration: Allow the vial of CCT-251921 powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired amount of CCT-251921 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.11 mg of CCT-251921.

Calculation: Mass (mg) = Desired Volume (L) × Desired Concentration (mol/L) × Molecular

Weight ( g/mol ) × 1000 (mg/g)

Example: Mass = 0.001 L × 0.010 mol/L × 410.9 g/mol × 1000 mg/g = 4.109 mg

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube

containing the CCT-251921 powder. For the example above, add 1 mL of DMSO.

Note: The use of newly opened DMSO is important as hygroscopic (water-absorbed)

DMSO can significantly impact the solubility of the product.[4]

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

To achieve full solubility, especially at higher concentrations, gentle warming and

sonication are recommended.[4][5]
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Warm the solution to 60°C in a water bath or on a heat block for a few minutes.[4]

If a precipitate is still visible, sonicate the tube for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

To avoid degradation from repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots in sterile cryovials.[4]

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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